Cas no 182244-33-3 (Bromoacetamido-PEG2-Boc-amine)

• Product Name: Bromoacetamido-PEG2-Boc-amine
• CAS No: 182244-33-3
• MF: C₁₃H₂₅BrN₂O₅
• MW: 369.25200343132
• CID: 3044798
• PubChem ID: 11046862
• Update Time: 2024-11-01

Bromoacetamido-PEG2-Boc-amine Chemical and Physical Properties

Names and Identifiers

• Bromoacetamido-PEG2-Boc-amine
• Bromoacetamido-PEG2-NH-Boc
• Bromoacetamido-PEG2 -Boc-amine
• Bromoacetamido-C2-PEG2-NH-Boc
• tert-butyl (2-(2-(2-(2-bromoacetamido)ethoxy)ethoxy)ethyl)carbamate
• Tert-butyl N-[2-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]ethyl]carbamate
• C70725
• t-butyl2-(2-(2-(2-bromoacetamido)ethoxy)ethoxy)ethylcarbamate
• MFCD28142467
• BLSNVTJXXUWHQT-UHFFFAOYSA-N
• BP-22338
• 182244-33-3
• HY-141199
• BS-44893
• SCHEMBL12013554
• CS-0115050
• 5,8-Dioxa-2,11-diazatridecanoic acid, 13-bromo-12-oxo-,1,1-dimethylethyl ester
• AKOS040741476
• Bromoacetamide-PEG2-BocAmine
• TERT-BUTYL N-(2-{2-[2-(2-BROMOACETAMIDO)ETHOXY]ETHOXY}ETHYL)CARBAMATE
• DB-114309

• Inchi： 1S/C13H25BrN2O5/c1-13(2,3)21-12(18)16-5-7-20-9-8-19-6-4-15-11(17)10-14/h4-10H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： BLSNVTJXXUWHQT-UHFFFAOYSA-N
• SMILES： BrCC(NCCOCCOCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 368.09468g/mol
• Monoisotopic Mass: 368.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives